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Compound of Interest

Compound Name:
4-(Azetidin-3-ylmethoxy)-1H-

pyrazole

Cat. No.: B12069996

Get Quote

Executive Summary & Strategic Significance
4-(Azetidin-3-ylmethoxy)-1H-pyrazole is a bifunctional heterocyclic building block

characterized by a pyrazole core linked to an azetidine ring via a methoxy spacer.[1][2] This

scaffold is increasingly utilized in drug discovery—particularly in the development of JAK,

TDO2, and tyrosine kinase inhibitors—due to its unique ability to extend into solvent-exposed

regions of a binding pocket while maintaining a rigid, polar profile.[1][2]

Key Structural Advantages:

Vector Exploration: The methoxy linker provides a specific distance and flexibility, allowing

the basic azetidine amine to interact with acidic residues (e.g., Asp, Glu) in the protein active

site.[1][2]

Physicochemical Modulation: The azetidine ring lowers lipophilicity (LogP) compared to

larger saturated heterocycles (e.g., piperidine), improving metabolic stability and oral

bioavailability.[1]
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Synthetic Versatility: The molecule offers two distinct vectors for diversification: the pyrazole

nitrogen (N1) and the azetidine nitrogen.[1][2]

Chemical Identity & Properties
The following data characterizes the free base form of the molecule. In synthetic contexts, it is

frequently handled as the tert-butyl carbamate (Boc) protected intermediate or a hydrochloride

salt.[1][2]

Property Value Notes

Chemical Name
4-(Azetidin-3-ylmethoxy)-1H-

pyrazole
IUPAC

CAS Number 1890579-95-9 Free base / Generic

Molecular Formula C₇H₁₁N₃O

Molecular Weight 153.18 g/mol Monoisotopic: 153.09

Structure Description

Pyrazole ring substituted at C4

with an oxymethyl-azetidin-3-yl

group.[1][2][3][4][5][6]

Calculated LogP -0.8 to -0.5 Highly polar (Predicted)

pKa (Azetidine) ~10.5 Basic amine

pKa (Pyrazole) ~14 (NH), ~2.5 (protonated) Amphoteric

Synthesis Protocol: The Alkylation Route[2]
The most robust synthetic pathway involves the O-alkylation of 4-hydroxypyrazole (or its

protected equivalent) with an electrophilic azetidine derivative.[1][2] This approach avoids the

harsh conditions of de novo heterocycle formation.[1][2]

Phase 1: Reagents & Precursors
Nucleophile:N-Boc-4-hydroxypyrazole (or 4-hydroxypyrazole with 2 eq.[1][2] base).
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Electrophile:tert-Butyl 3-(bromomethyl)azetidine-1-carboxylate (CAS: 253176-93-1) or the

corresponding mesylate.[1][2]

Base: Cesium Carbonate (Cs₂CO₃) or Sodium Hydride (NaH).[1][2]

Solvent: DMF (N,N-Dimethylformamide) or Acetonitrile.[1][2]

Phase 2: Step-by-Step Methodology
Step A: Nucleophilic Substitution (Etherification)[1]

Preparation: Dissolve 4-hydroxypyrazole (1.0 eq) in anhydrous DMF (0.2 M concentration).

Activation: Add Cs₂CO₃ (2.5 eq). Stir at room temperature for 30 minutes to generate the

phenoxide-like anion.

Note: If using NaH, cool to 0°C during addition to control H₂ evolution.[1]

Alkylation: Add tert-butyl 3-(bromomethyl)azetidine-1-carboxylate (1.1 eq) dropwise.

Reaction: Heat the mixture to 60–80°C for 4–12 hours. Monitor via LC-MS for the formation

of the intermediate tert-butyl 3-((1H-pyrazol-4-yloxy)methyl)azetidine-1-carboxylate.[1][2]

Workup: Dilute with EtOAc, wash with water/brine (x3) to remove DMF.[1][2] Dry over

Na₂SO₄ and concentrate. Purify via flash chromatography (SiO₂, Hexane/EtOAc gradient).[1]

[2]

Step B: Global Deprotection (Optional)
If the free amine is required immediately:

Dissolve the intermediate in DCM.[1][2]

Add TFA (20% v/v) or 4M HCl in Dioxane.

Stir at RT for 1–2 hours.

Concentrate in vacuo to yield the salt form (e.g., 4-(Azetidin-3-ylmethoxy)-1H-pyrazole
dihydrochloride).[1][2]
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Phase 3: Pathway Visualization
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Figure 1: Convergent synthesis via O-alkylation of the pyrazole core.

Mechanistic Rationale & Application
Why this Scaffold?
In drug design, the 4-(Azetidin-3-ylmethoxy) motif serves as a "solubilizing tail" that can reach

out from a hydrophobic kinase hinge-binding region (the pyrazole) into the solvent front.[1][2]

H-Bond Donor/Acceptor Balance: The ether oxygen acts as a weak acceptor, while the

azetidine amine (at physiological pH) is protonated, providing a strong ionic interaction point.

[1][2]

Rigidity vs. Flexibility: The methylene linker (-CH₂-) between the oxygen and the azetidine

ring allows limited rotation, reducing the entropic penalty upon binding compared to longer

alkyl chains.[1][2]

Metabolic Stability: Azetidines are generally less prone to oxidative metabolism (e.g., by

CYP450) than pyrrolidines or piperidines due to the ring strain and altered basicity.[1][2]

Self-Validating Quality Control
To ensure the integrity of the synthesized material, the following analytical checkpoints are

mandatory:

¹H NMR (DMSO-d₆): Look for the characteristic azetidine multiplets at δ 3.5–4.0 ppm and the

pyrazole singlet at δ ~7.5–8.0 ppm.[1][2] The methylene linker (-OCH₂-) should appear as a

doublet or singlet around δ 4.1 ppm.[1][2]
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Mass Spectrometry: Confirm the [M+H]⁺ peak at m/z 154.2 (for the free base).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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